Cas no 2034363-31-8 (5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)
2034363-31-8 structure
Product Name:5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
CAS No:2034363-31-8
MF:C18H19FN4O5S
MW:422.430666208267
CID:5550910
PubChem ID:91815909
Update Time:2023-11-21
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
- 5-((3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one
- AKOS026690872
- F6478-4009
- 5-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]sulfonyl-3-methyl-1,3-benzoxazol-2-one
- 2034363-31-8
-
- Inchi: 1S/C18H19FN4O5S/c1-3-13-16(19)17(21-10-20-13)27-11-6-7-23(9-11)29(25,26)12-4-5-15-14(8-12)22(2)18(24)28-15/h4-5,8,10-11H,3,6-7,9H2,1-2H3
- InChI Key: XYIXDFBHCWEYHH-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)N(C)C(=O)O2)(N1CCC(C1)OC1C(=C(CC)N=CN=1)F)(=O)=O
Computed Properties
- Exact Mass: 422.10601905g/mol
- Monoisotopic Mass: 422.10601905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 110Ų
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6478-4009-2μmol |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-5μmol |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-10μmol |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-20μmol |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-1mg |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-2mg |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-3mg |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-4mg |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-5mg |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6478-4009-10mg |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
2034363-31-8 | 10mg |
$79.0 | 2023-09-08 |
5-({3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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